5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile

• IUPAC Name: 5-[methyl(prop-2-ynyl)amino]pyrazine-2-carbonitrile
• InChI: InChI=1S/C9H8N4/c1-3-4-13(2)9-7-11-8(5-10)6-12-9/h1,6-7H,4H2,2H3
• InChI Key: YFXLWALNUCXTLY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#C)C1=NC=C(N=C1)C#N
• Molecular Formula: C9H8N4
• Molecular Weight: 172.19 g/mol
• CAS No.: 1556142-23-4

Description

Molecular Structure Analysis

The molecular structure of 5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile is represented by the InChI code 1S/C9H8N4/c1-3-4-13(2)9-7-11-8(5-10)6-12-9/h1,6-7H,4H2,2H3. This indicates that the molecule consists of 9 carbon atoms, 8 hydrogen atoms, and 4 nitrogen atoms.

Physical and Chemical Properties Analysis

This compound is a powder with a molecular weight of 172.19.

Scientific Research Applications

Combinatorial Chemistry and Drug Discovery

5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile and its derivatives have been studied for their potential in combinatorial chemistry and drug discovery. Kumaravel and Vasuki (2009) demonstrated the use of a similar compound in the catalyst-free synthesis of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives, highlighting its relevance in creating diverse chemical libraries for pharmaceutical research (Kumaravel & Vasuki, 2009).

Anticancer Research

Nimbalkar et al. (2017) synthesized 6-amino-4-substituted-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles, a closely related compound, via a multi-component synthesis. These derivatives showed promising anticancer activity against several human cancer cell lines, underscoring the significance of such compounds in anticancer research (Nimbalkar et al., 2017).

Mechanism of Action

Target of Action

The primary targets of the compound 5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile are currently unknown

Mode of Action

The presence of the prop-2-yn-1-yl group may also contribute to its biological activity .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Biochemical Analysis

Biochemical Properties

5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with transition metal ions such as iron (Fe2+), zinc (Zn2+), cobalt (Co2+), copper (Cu2+), nickel (Ni2+), and manganese (Mn2+) . These interactions are crucial as they can influence the compound’s reactivity and stability in biochemical environments.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to act as a photosensitizer, generating singlet oxygen (1O2) and superoxide anion (O2˙−) through energy transfer and single electron transfer pathways . These reactive oxygen species can lead to oxidative stress, impacting cellular processes and functions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to biomolecules, potentially inhibiting or activating enzymes. The compound’s ability to generate reactive oxygen species through photosensitization is a key aspect of its molecular mechanism . This can lead to changes in gene expression and enzyme activity, further influencing cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under normal storage conditions